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Compound of Interest

Compound Name: 5-Hydroxy-7-methoxycoumarin

CAS No.: 23053-61-4

Cat. No.: B12653517

Get Quote

Executive Summary & Immediate Action
Do not dispose of 5-Hydroxy-7-methoxycoumarin (5-H-7-MC) down the drain. While often

occurring in natural products (e.g., Pelargonium species), this compound is a substituted

coumarin derivative. It must be managed as Non-Halogenated Organic Waste intended for

high-temperature incineration.

Critical Hazard:

Primary: Skin, eye, and respiratory irritant (H315, H319, H335).[1]

Secondary: Potential for photosensitization (common in coumarin backbones).

Incompatibility: Violent reaction potential with strong oxidizing agents (perchlorates,

permanganates).
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To ensure proper segregation, you must understand the chemical properties that dictate waste

compatibility.

Parameter Specification

Chemical Name 5-Hydroxy-7-methoxycoumarin

Synonyms
5-Hydroxyherniarin; 7-Methoxy-5-

hydroxycoumarin

CAS Number 484-12-8 (verify specific isomer batch)

Physical State Solid (typically off-white to yellow powder)

Solubility
Low in water; Soluble in organic solvents

(DMSO, Methanol)

RCRA Status

Not P-listed or U-listed; Manage as "Non-

Regulated Chemical Waste" or "Hazardous"

based on local protocol.[1][2]

GHS Classification Warning (Irritant)

Pre-Disposal Protocol: The "Why" Behind the Steps
A. Segregation Logic
Why? Coumarin rings are electron-rich systems. Mixing 5-H-7-MC with strong oxidizers (e.g.,

Nitric Acid, Chromic Acid) can lead to uncontrolled oxidation, heat generation, and potential fire.

Action: Segregate strictly into Organic waste streams.

Prohibition: Never place in "Oxidizing" or "Acid" waste containers.

B. Photosensitivity Management
Why? Coumarins can undergo photodimerization or degradation under UV light. While less

critical for waste than for active reagents, degraded byproducts can alter the pH or reactivity of

the waste container over time.

Action: If the waste will be stored for >30 days, use amber glass or wrap the container in foil.
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Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Pure Powder or Spilled
Material)

Containment: Transfer the powder into a wide-mouth high-density polyethylene (HDPE) or

glass jar.

Labeling: Affix a hazardous waste tag.

Constituents: "5-Hydroxy-7-methoxycoumarin, solid."

Hazard Checkbox: "Irritant" and "Toxic" (Standard precautionary designation for bioactive

coumarins).

Debris: Contaminated gloves, weigh boats, and paper towels should be double-bagged in

clear polyethylene bags and tied securely. Label as "Solid Debris Contaminated with

Coumarins."

Scenario B: Liquid Waste (Dissolved in Solvents)
Solvent Compatibility: Identify the solvent (e.g., DMSO, Methanol).

Stream Selection:

Non-Halogenated: If dissolved in Methanol, Ethanol, or Acetone.

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.

Bulking: Pour into the appropriate carboy. Do not fill >90% to allow for vapor expansion.

Rinsing: Triple-rinse the original vessel with the compatible solvent and add the rinsate to the

waste container.

Visual Workflow: Decision Matrix
The following diagram outlines the logical flow for categorizing and disposing of 5-H-7-MC

waste to ensure compliance and safety.
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Waste Generation:
5-Hydroxy-7-methoxycoumarin

Determine Physical State

Solid / Powder Liquid Solution

Package in HDPE/Glass Jar
Label: 'Toxic Organic Solid'

Check Solvent Type

Solvent: Acetone, MeOH, DMSO
(Non-Halogenated)

Solvent: DCM, Chloroform
(Halogenated)

Final Disposal:
High-Temp Incineration

Stream A Stream B

Click to download full resolution via product page

Caption: Decision matrix for segregating 5-Hydroxy-7-methoxycoumarin based on physical

state and solvent carrier.
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RCRA (Resource Conservation and Recovery Act)
Under US EPA regulations, 5-Hydroxy-7-methoxycoumarin is not explicitly listed on the "P"

(Acutely Toxic) or "U" (Toxic) lists [1]. However, the "Cradle-to-Grave" responsibility requires

generators to characterize their waste.[3]

Determination: Due to its biological activity and structural similarity to regulated coumarins

(like Warfarin, though significantly less toxic), it should be treated as Hazardous Waste by

characteristic (toxicity) to prevent environmental release.

Environmental Impact
Coumarins are alleiopathic agents in nature (inhibiting growth of other plants).

Bioaccumulation: Moderate potential.

Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (H412).[4] Zero discharge to

sewer systems is mandatory.

Emergency Procedures (Spills)
If a spill occurs during the disposal process:

PPE Upgrade: Wear Nitrile gloves (double-gloved recommended) and a P95/N95 particulate

respirator if powder is aerosolized.

Dry Spill: Do not sweep dry dust (creates aerosols). Cover with a wet paper towel

(dampened with water or ethanol) to suppress dust, then wipe up.

Wet Spill: Absorb with vermiculite or a standard spill pad.

Decontamination: Clean the surface with a dilute surfactant (soap and water) followed by an

ethanol wipe to remove organic residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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